Cas no 3128-42-5 (Benzenecarbothioic acid, 4-methyl-, S-phenyl ester)

Benzenecarbothioic acid, 4-methyl-, S-phenyl ester structure
3128-42-5 structure
Product Name:Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
CAS No:3128-42-5
MF:C14H12OS
MW:228.309482574463
CID:1446498
PubChem ID:3746501
Update Time:2025-04-20

Benzenecarbothioic acid, 4-methyl-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
    • S-phenyl 4-methylbenzenecarbothioate
    • 3128-42-5
    • DTXSID10395858
    • SCHEMBL775576
    • S-phenyl 4-methylbenzothioate
    • Inchi: 1S/C14H12OS/c1-11-7-9-12(10-8-11)14(15)16-13-5-3-2-4-6-13/h2-10H,1H3
    • InChI Key: TVXKFVNVEQJGFM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 228.06096
  • Monoisotopic Mass: 228.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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